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Compound of Interest

Compound Name: Bromofenoxim

Cat. No.: B080771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental impact of the obsolete

herbicide Bromofenoxim and three currently used herbicides: Terbuthylazine, Nicosulfuron,

and Mesotrione. The following sections present a comprehensive overview of their ecotoxicity,

environmental fate, and degradation pathways, supported by available experimental data.

Ecotoxicity Profile
The ecotoxicity of a herbicide is a critical measure of its potential harm to non-target organisms.

This section summarizes the acute toxicity of Bromofenoxim and its comparators to various

environmental species.
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Compound Organism Endpoint Value Reference

Bromofenoxim Mammals (oral) LD50 Moderately Toxic [1]

Fish Acute Toxicity Moderate [1]

Daphnia Acute Toxicity Moderate [1]

Terbuthylazine Rat (oral) LD50
1503 mg/kg

(female)
[2]

Rat (dermal) LD50 >2000 mg/kg [2][3]

Bobwhite Quail

(oral)
LD50 >1000 mg/kg [4]

Mallard Duck

(dietary)
LC50 (8-day) >5620 mg/kg diet [5]

Rainbow Trout

(96h)
LC50 3.8 - 4.6 mg/L [4]

Bluegill Sunfish

(96h)
LC50 7.5 mg/L [4]

Daphnia magna

(48h)
EC50 21 - 50.9 mg/L [4]

Mysid Shrimp

(96h)
LC50 0.109 mg ai/L [6]

Nicosulfuron Rat (oral) LD50 >5000 mg/kg [7][8]

Rat (dermal) LD50 >2000 mg/kg [7][9]

Bobwhite Quail

(oral)
LD50 >2000 mg/kg [10]

Mallard Duck

(dietary)
LC50 >5000 mg/kg [10]

Rainbow Trout

(96h)
LC50 >1000 mg/L [8][10]
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Bluegill Sunfish

(96h)
LC50 >1000 mg/L [10]

Daphnia magna

(48h)
LC50 >1000 mg/L [8][10]

Honeybee

(contact)
LD50 >20 µ g/bee [8][10]

Mesotrione Rat (oral) LD50 >5000 mg/kg [11][12]

Rat (dermal) LD50 >5000 mg/kg [12][13]

Bobwhite Quail

(oral)
LD50 >2000 mg/kg [13]

Mallard Duck

(dietary)
LC50 >5200 ppm [13]

Rainbow Trout

(96h)
LC50 >120 mg/L [14]

Honeybee (oral) LD50 >11 µ g/bee [13]

Honeybee

(contact)
LD50 >9.1 µ g/bee [13]

Experimental Protocols: Ecotoxicity Testing

The ecotoxicity data presented are typically generated following standardized guidelines, such

as those developed by the Organisation for Economic Co-operation and Development (OECD)

or the U.S. Environmental Protection Agency (EPA).

Acute Oral Toxicity (LD50): These studies, often following OECD Guideline 423, involve

administering the test substance to fasted animals (e.g., rats) at various dose levels.[15] The

animals are observed for a set period (typically 14 days) for mortality and clinical signs of

toxicity. The LD50, the statistically estimated dose that is lethal to 50% of the test population,

is then calculated.
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Acute Fish Toxicity (LC50): OECD Guideline 203 is a common protocol for this test.[16] Fish

(e.g., Rainbow Trout, Bluegill Sunfish) are exposed to a range of concentrations of the test

substance in water for 96 hours. Mortality is recorded, and the LC50, the concentration lethal

to 50% of the fish, is determined.

Acute Daphnia Toxicity (EC50): Following a protocol like OECD Guideline 202, daphnids (a

type of freshwater invertebrate) are exposed to the test substance in water for 48 hours. The

endpoint is immobilization, and the EC50 is the concentration at which 50% of the daphnids

are unable to swim.

Avian Acute Oral Toxicity (LD50) and Dietary Toxicity (LC50): These tests assess the toxicity

to birds. The acute oral LD50 test involves a single oral dose, while the dietary LC50 test

involves exposing birds (e.g., Bobwhite Quail, Mallard Duck) to treated feed for a specified

period (e.g., 5 days), followed by a period of observation on untreated feed.

Environmental Fate and Persistence
The persistence and mobility of a herbicide in the environment determine its potential for long-

term contamination and off-site movement.

Summary of Environmental Fate Data

Compound
Soil Half-life
(DT50)

Organic
Carbon
Partitioning
Coefficient
(Koc)

Mobility
Potential

Reference

Bromofenoxim
Not expected to

be persistent
- Slightly mobile [1]

Terbuthylazine 5 - 116 days 162 - 278 mL/g
Slightly mobile to

immobile
[4][17]

Nicosulfuron 9.43 - 43.31 days 0.14 - 1.69 (Kf) - [18][19][20]

Mesotrione 4.5 - 32 days Varies with pH Medium to high [21][22][23]
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Experimental Protocols: Environmental Fate Studies

Soil Persistence (DT50): The half-life of a herbicide in soil is determined through laboratory

or field studies. In laboratory studies, soil samples are treated with the herbicide and

incubated under controlled conditions (temperature, moisture). Samples are taken at

intervals and analyzed for the remaining concentration of the herbicide. The time taken for

50% of the initial concentration to dissipate (DT50) is then calculated. Field studies involve

applying the herbicide to a plot of land and monitoring its dissipation over time under natural

environmental conditions.

Mobility (Koc): The organic carbon-water partitioning coefficient (Koc) is a measure of a

chemical's tendency to adsorb to soil organic matter. It is a key indicator of mobility in soil. A

high Koc value suggests the substance will be strongly adsorbed and less likely to leach into

groundwater. Koc can be determined through laboratory batch equilibrium studies where the

distribution of the herbicide between the soil and water phase is measured.

Degradation Pathways
Understanding how herbicides break down in the environment is crucial for assessing the

potential impact of their metabolites.

Bromofenoxim: Due to its obsolete status, detailed information on its degradation pathway is

limited in publicly available literature.

Terbuthylazine Degradation Pathway

Terbuthylazine degradation in the environment primarily occurs through microbial action. The

main degradation pathways involve dealkylation, hydroxylation, and dechlorination.
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Caption: Simplified degradation pathway of Terbuthylazine in soil.

Nicosulfuron Degradation Pathway

Nicosulfuron degradation can occur through both chemical hydrolysis and microbial action. The

primary point of cleavage is the sulfonylurea bridge.[24][25][26]
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Caption: Major degradation pathways of Nicosulfuron.

Mesotrione Degradation Pathway

Mesotrione degradation is influenced by factors such as soil pH and microbial activity.[27]

Hydrolysis is a significant degradation pathway, particularly in alkaline conditions.
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Caption: Simplified degradation pathway of Mesotrione.

Comparative Summary and Conclusion
This guide provides a comparative overview of the environmental profiles of Bromofenoxim,

Terbuthylazine, Nicosulfuron, and Mesotrione.

Bromofenoxim, an obsolete herbicide, is characterized by its moderate toxicity to aquatic

organisms and mammals.[1] While not considered persistent, a lack of extensive modern

data limits a detailed risk assessment.[1]

Terbuthylazine exhibits moderate to high toxicity to aquatic organisms, particularly

invertebrates.[4][6] Its persistence in soil can be significant, raising concerns about potential

long-term impacts.[17]

Nicosulfuron generally shows low toxicity to a wide range of non-target organisms, with the

exception of some terrestrial and aquatic plants.[7][10] It is not expected to be persistent in

most environmental compartments.[7]

Mesotrione is noted for its high toxicity to aquatic life.[11] It has a moderate to high potential

for mobility in soil, indicating a risk of leaching into groundwater.[21]

The selection and use of any herbicide should be guided by a thorough understanding of its

potential environmental consequences. This comparative guide serves as a valuable resource

for researchers and professionals in evaluating the relative environmental risks associated with

these compounds. It is crucial to consult the latest research and regulatory assessments for the

most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b080771?utm_src=pdf-body-img
https://www.benchchem.com/product/b080771?utm_src=pdf-body
https://www.benchchem.com/product/b080771?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/92.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/92.htm
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0453-0008/content.pdf
https://www.researchgate.net/publication/284700265_Degradation_and_movement_of_terbuthylazine_in_soil
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-27-2008-1E.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZCF.TXT
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-27-2008-1E.pdf
https://en.wikipedia.org/wiki/Mesotrione
https://www.isws.illinois.edu/pubdoc/cr/iswscr2011-07.pdf
https://www.benchchem.com/product/b080771?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Bromofenoxim (Ref: C9122) [sitem.herts.ac.uk]

2. apvma.gov.au [apvma.gov.au]

3. Terbuthylazine | C9H16ClN5 | CID 22206 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. farmag.co.za [farmag.co.za]

5. farmag.co.za [farmag.co.za]

6. downloads.regulations.gov [downloads.regulations.gov]

7. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

8. EXTOXNET PIP - NICOSULFURON [extoxnet.orst.edu]

9. Nicosulfuron | C15H18N6O6S | CID 73281 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

11. Mesotrione - Wikipedia [en.wikipedia.org]

12. assets.greenbook.net [assets.greenbook.net]

13. redeagleinternational.com [redeagleinternational.com]

14. carovail.com [carovail.com]

15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

16. oecd.org [oecd.org]

17. researchgate.net [researchgate.net]

18. pse.agriculturejournals.cz [pse.agriculturejournals.cz]

19. Plant, Soil and Environment: Dissipation dynamic of nicosulfuron in different types of
agricultural soils [pse.agriculturejournals.cz]

20. researchgate.net [researchgate.net]

21. isws.illinois.edu [isws.illinois.edu]

22. Adsorption and degradation of the weak acid mesotrione in soil and environmental fate
implications - PubMed [pubmed.ncbi.nlm.nih.gov]

23. Behaviour of mesotrione in maize and soil system and its influence on soil
dehydrogenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

24. Nicosulfuron: alcoholysis, chemical hydrolysis, and degradation on various minerals -
PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/92.htm
https://www.apvma.gov.au/sites/default/files/publication/14061-prs-terbuthylazine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-Terbuthylazine-500-gl-5915-41-3-SDS.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0453-0008/content.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-27-2008-1E.pdf
http://extoxnet.orst.edu/pips/nicosulf.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZCF.TXT
https://en.wikipedia.org/wiki/Mesotrione
https://assets.greenbook.net/mpCTR001.pdf
https://www.redeagleinternational.com/wp-content/uploads/2021/11/Mesotrione_40_SC_SDS_Sep_2021.pdf
https://carovail.com/wp-content/uploads/2020/03/Mesotrione-4SC-SDS.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-gd24.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.researchgate.net/publication/284700265_Degradation_and_movement_of_terbuthylazine_in_soil
https://pse.agriculturejournals.cz/pdfs/pse/2024/04/06.pdf
https://pse.agriculturejournals.cz/artkey/pse-202404-0006_dissipation-dynamic-of-nicosulfuron-in-different-types-of-agricultural-soils.php
https://pse.agriculturejournals.cz/artkey/pse-202404-0006_dissipation-dynamic-of-nicosulfuron-in-different-types-of-agricultural-soils.php
https://www.researchgate.net/publication/5284945_Characterization_of_Nicosulfuron_Availability_in_Aged_Soils
https://www.isws.illinois.edu/pubdoc/cr/iswscr2011-07.pdf
https://pubmed.ncbi.nlm.nih.gov/11931453/
https://pubmed.ncbi.nlm.nih.gov/11931453/
https://pubmed.ncbi.nlm.nih.gov/27492351/
https://pubmed.ncbi.nlm.nih.gov/27492351/
https://pubmed.ncbi.nlm.nih.gov/11804524/
https://pubmed.ncbi.nlm.nih.gov/11804524/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


25. Frontiers | Nicosulfuron Degradation by an Ascomycete Fungus Isolated From
Submerged Alnus Leaf Litter [frontiersin.org]

26. researchgate.net [researchgate.net]

27. Chemical Inactivation of Mesotrione and Its Effects on Agricultural Pesticide Efficacy and
Safety [cnagrochem.com]

To cite this document: BenchChem. [A Comparative Analysis of the Environmental Impact of
Bromofenoxim and Related Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080771#comparative-environmental-impact-of-
bromofenoxim-and-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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